Cas no 27598-81-8 (Benzene, dimethoxy-)

• Product Name: Benzene, dimethoxy-
• CAS No: 27598-81-8
• MF: C₂₄H₃₀O₆
• MW: 414.491407871246
• CID: 283411
• PubChem ID: 33961
• Update Time: 2025-04-19

Benzene, dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, dimethoxy-
• 27598-81-8
• 1,2-dimethoxybenzene;1,3-dimethoxybenzene;1,4-dimethoxybenzene

• Inchi： 1S/3C8H10O2/c1-9-7-3-5-8(10-2)6-4-7;1-9-7-4-3-5-8(6-7)10-2;1-9-7-5-3-4-6-8(7)10-2/h3*3-6H,1-2H3
• InChI Key： IHGLKTAESDIFMX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1OC.O(C)C1C=CC=C(C=1)OC.O(C)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 414.204239
• Monoisotopic Mass: 414.204239
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4

Experimental Properties

• Boiling Point: 212.6°C at 760 mmHg
• Flash Point: 73.5°C